![molecular formula C7H9BrN2 B2946299 3-Bromo-1-(cyclopropylmethyl)pyrazole CAS No. 1224194-80-2](/img/structure/B2946299.png)
3-Bromo-1-(cyclopropylmethyl)pyrazole
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Overview
Description
3-Bromo-1-(cyclopropylmethyl)pyrazole is a chemical compound with the CAS Number: 1224194-80-2 . It has a molecular weight of 201.07 . The compound is stored at 4°C and is in liquid form .
Synthesis Analysis
The synthesis of pyrazole derivatives, such as this compound, can be achieved through various strategies including multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach . For instance, a silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane as “CNN” building block to terminal alkynes provides pyrazoles . One-pot condensations of ketones, aldehydes and hydrazine monohydrochloride readily formed pyrazoline intermediates under mild conditions .Molecular Structure Analysis
The InChI code for this compound is 1S/C7H9BrN2/c8-7-3-4-10(9-7)5-6-1-2-6/h3-4,6H,1-2,5H2 . This indicates that the compound has a structure with 7 carbon atoms, 9 hydrogen atoms, 1 bromine atom, and 2 nitrogen atoms.Chemical Reactions Analysis
Pyrazoles, including this compound, are involved in a variety of chemical reactions. For example, a phosphine-free [3+2] cycloaddition reaction of dialkyl azodicarboxylates with substituted propargylamines provides functionalized pyrazoles in good yields and high selectivity at room temperature . A mild and convenient Cu-catalyzed aerobic oxidative cyclization of β,γ-unsaturated hydrazones provides a broad range of pyrazole derivatives .Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . The compound is stored at a temperature of 4°C .Scientific Research Applications
Synthesis of Heterocyclic Compounds
Pyrazole derivatives have been extensively utilized in the synthesis of a wide range of heterocyclic compounds due to their versatility as chemical building blocks. For instance, the reactivity of 5-aminopyrazoles bearing a cyclopropyl group at the C3-position has been explored in palladium-catalyzed direct C4-arylations, which allowed for the regioselective synthesis of C4-arylated pyrazoles without decomposing the cyclopropyl unit (Sidhom et al., 2018). This method demonstrates a strategy for enhancing the diversity of pyrazole derivatives through direct arylations.
Anticancer Potential
Several pyrazole derivatives have been identified as potential anticancer agents. For example, the novel 1-aryl-3, 5-bis(het)aryl pyrazole derivatives were synthesized and showed significant cytotoxic effects against breast cancer and leukemic cells, indicating their potential as small molecule inhibitors for leukemia and breast cancer treatment (Ananda et al., 2017).
Materials Science and Organic Electronics
Pyrazole derivatives also find applications in the field of materials science, particularly in the development of organic light-emitting devices (OLEDs). The synthesis and characterization of heteroleptic mononuclear cyclometalated bis(phenylpyridine)iridium(III) complexes with tetrazolate chelate ligands have demonstrated their potential in color tuning for OLED applications. The nature of the ancillary ligand significantly influences the electrochemical and photophysical properties of these complexes, demonstrating the role of pyrazole derivatives in the advancement of OLED technology (Stagni et al., 2008).
Mechanism of Action
While the specific mechanism of action for 3-Bromo-1-(cyclopropylmethyl)pyrazole is not mentioned in the search results, pyrazoles in general have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry . They are often used as scaffolds in the synthesis of bioactive chemicals .
Safety and Hazards
The safety information for 3-Bromo-1-(cyclopropylmethyl)pyrazole includes several hazard statements: H302, H315, H319, H335 . These indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing mist, gas or vapours, avoiding contact with skin and eyes, using personal protective equipment, and ensuring adequate ventilation .
Future Directions
The synthesis of pyrazole derivatives, including 3-Bromo-1-(cyclopropylmethyl)pyrazole, continues to be a topic of interest in the field of organic chemistry . Future research will likely focus on developing new synthetic techniques, exploring the biological activity of pyrazole derivatives, and expanding the applications of the pyrazole scaffold .
Properties
IUPAC Name |
3-bromo-1-(cyclopropylmethyl)pyrazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9BrN2/c8-7-3-4-10(9-7)5-6-1-2-6/h3-4,6H,1-2,5H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DRUOMKWRNNSXHW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1CN2C=CC(=N2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9BrN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.06 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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